4-fluoro-N1,N1-dimethylbenzene-1,3-diamine

• Molecular Formula: C8H11FN2
• Molecular Weight: 154.18 g/mol
• IUPAC Name: 4-fluoro-1-N,1-N-dimethylbenzene-1,3-diamine
• InChI: InChI=1S/C8H11FN2/c1-11(2)6-3-4-7(9)8(10)5-6/h3-5H,10H2,1-2H3
• InChI Key: QJCJGFWDPGXSAF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=C(C=C1)F)N

Description

4-fluoro-N1,N1-dimethylbenzene-1,3-diamine is a useful research compound. Its molecular formula is C8H11FN2 and its molecular weight is 154.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.23 g (17.54 mmol) of (4-fluoro-3-nitrophenyl)-dimethylamine are added, at a temperature in the region of 20° C., to a suspension of 0.6 g (5.63 mmol) of 10% palladium-on-charcoal in 100 cm3 of methanol. After hydrogenation for 30 minutes in an autoclave under 5 bar of hydrogen, at a temperature in the, region of 25° C., the reaction mixture is filtered, the catalyst is rinsed with 3 times 10 cm3 of methanol, and the filtrate is then concentrated to dryness under reduced pressure (2.7 kPa), to give 2.7 g of 4-fluoro-N1,N1-dimethylbenzene-1,3-diamine, in the form of a brown oil;